Cas no 2098017-31-1 (1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098017-31-1
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6276075
• PubChem ID: 121208680
• Update Time: 2025-05-22

1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• AKOS026718082
• 2098017-31-1
• F2157-0240
• 1-[(1-cyclobutylpyrrolidin-2-yl)methyl]triazole-4-carbaldehyde

• Inchi： 1S/C12H18N4O/c17-9-10-7-15(14-13-10)8-12-5-2-6-16(12)11-3-1-4-11/h7,9,11-12H,1-6,8H2
• InChI Key： ZMKDNHAZDAGJQU-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2CCCN2C2CCC2)N=N1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51Ų

Additional information on 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to Compound CAS No. 2098017-31-1

The compound with CAS No. 2098017-31-1, known as 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutyl group, a pyrrolidine ring, and a triazole moiety with an aldehyde functional group. The combination of these structural elements makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit diverse pharmacokinetic properties. The presence of the aldehyde group in this compound further enhances its reactivity, making it suitable for various chemical modifications. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of inhibitors for enzyme targets associated with neurodegenerative diseases.

The synthesis of 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that includes cyclization reactions and aldehyde functionalization. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent in preclinical studies. Its ability to modulate key inflammatory pathways has been attributed to its unique structural features, particularly the interplay between the cyclobutyl group and the triazole moiety. Furthermore, recent research has indicated that this compound may possess antioxidant properties, which could be harnessed in the development of novel therapeutic agents for oxidative stress-related conditions.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity towards various protein targets, providing insights into its potential therapeutic applications. Additionally, quantum mechanical calculations have been used to predict its electronic properties, which are crucial for understanding its reactivity in different chemical environments.

In conclusion, CAS No. 2098017-31-1, or 1-((1-cyclobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, represents a valuable addition to the arsenal of compounds available for drug discovery and material science research. Its unique structure and diverse functional groups make it a versatile molecule with immense potential for further exploration and development.